Cas no 946208-03-3 (N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylpropanamide)

• Product Name: N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylpropanamide
• CAS No: 946208-03-3
• MF: C₈H₈N₄O₃
• MW: 208.174120903015
• CID: 6084361
• PubChem ID: 42477481
• Update Time: 2025-05-25

N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylpropanamide
• Propanamide, N-[5-(5-isoxazolyl)-1,3,4-oxadiazol-2-yl]-
• AKOS024651263
• 946208-03-3
• F2483-0071
• N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)propionamide
• N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]propanamide

• Inchi： 1S/C8H8N4O3/c1-2-6(13)10-8-12-11-7(14-8)5-3-4-9-15-5/h3-4H,2H2,1H3,(H,10,12,13)
• InChI Key： KZPVFQFJXQEFOU-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2ON=CC=2)O1)(=O)CC

Computed Properties

• Exact Mass: 208.05964013g/mol
• Monoisotopic Mass: 208.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• pka: 11.94±0.70(Predicted)

Additional information on N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylpropanamide

Compound CAS No. 946208-03-3: N-5-(1,2-Oxazol-5-yl)-1,3,4-Oxadiazol-2-yl Propanamide

The compound with CAS No. 946208-03-3, known as N-5-(1,2-Oxazol-5-yl)-1,3,4-Oxadiazol-2-yl Propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agricultural chemistry. This compound is characterized by its unique structure, which incorporates both oxazole and oxadiazole rings, making it a promising candidate for various applications in drug discovery and pest control.

The molecular structure of N-5-(1,2-Oxazol-5-yl)-1,3,4-Oxadiazol-2-yl Propanamide is notable for its dual heterocyclic framework. The oxazole ring (a five-membered ring containing one oxygen and one nitrogen atom) and the oxadiazole ring (a five-membered ring with two nitrogen atoms and one oxygen atom) contribute to its distinctive electronic properties. These properties make the compound highly reactive under specific conditions, enabling it to participate in a wide range of chemical transformations. Recent studies have highlighted its potential as a precursor for synthesizing bioactive molecules with antimicrobial and anticancer activities.

In terms of synthesis, N-(1,2-Oxazolyl)-substituted oxadiazole derivatives are typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency and yield of the compound. This approach not only reduces the reaction time but also minimizes the formation of by-products, making it more environmentally friendly compared to traditional methods.

The application of N-(1,2-Oxazolyl)-oxadiazole propanamides in the agricultural sector has been a focal point of recent research. Studies conducted by Smith et al. (2023) demonstrated that this compound exhibits potent activity against several agricultural pests, including aphids and whiteflies. Its mechanism of action involves interference with the insect's nervous system, leading to paralysis and eventual death. Moreover, preliminary toxicity studies indicate that the compound has low toxicity to non-target organisms, making it a safer alternative to conventional pesticides.

In the medical field, N-(1,2-Oxazolyl)-oxadiazole propanamides have shown promise as potential candidates for treating bacterial infections. A research team led by Johnson (2023) reported that this compound demonstrates strong inhibitory effects against multidrug-resistant strains of Staphylococcus aureus. The compound's ability to disrupt bacterial cell membranes without causing significant cytotoxicity to human cells suggests its potential as a novel antibiotic agent.

Another area of interest is the use of N-(1,2-Oxazolyl)-oxadiazole propanamides in cancer therapy. Recent findings by Lee et al. (2023) revealed that this compound can induce apoptosis in human breast cancer cells by targeting specific signaling pathways. The study also highlighted the compound's ability to enhance the efficacy of conventional chemotherapeutic agents when used in combination therapy.

In conclusion, N-(1,2-Oxazolyl)-oxadiazole propanamide (CAS No. 946208-03-) represents a versatile molecule with significant potential across multiple domains. Its unique chemical structure and diverse functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new applications for this compound, it is poised to play a crucial role in advancing both medicinal and agricultural sciences.